Cas no 64451-76-9 (2-(p-sec-Butylphenyl)propionic Acid)

• Product Name: 2-(p-sec-Butylphenyl)propionic Acid
• CAS No: 64451-76-9
• Molecular Formula: C₁₃H₁₈O₂
• Molecular Weight: 206.280824184418
• CID: 1075556
• PubChem ID: 562967

2-(p-sec-Butylphenyl)propionic Acid Properties

Names and Identifiers

• Imp. O (EP): 2-[4-(1-Methylpropyl)-phenyl]propanoic Acid
• 2-(p-sec-Butylphenyl)propionic Acid
• 2-(4-butan-2-ylphenyl)propanoic acid
• 2-[4-(1-Methylpropyl)phenyl]propanoic Acid
• 2-(4-(1-Methylpropyl)phenyl)propanoic acid
• Ibuprofen impurity O [EP]
• Hydratropic acid, p-sec-butyl-
• OWMZINYEXURWLF-UHFFFAOYSA-N
• 2-(4-Sec-butylphenyl)propanoic acid #
• 2-(4-(But-2-yl)phenyl)propanoic acid
• 2-[4-(butan-2-yl)phenyl]propanoic acid
• 2-[4-(1-Methylpropyl)-phenyl]propanoic Acid
• (+/-)-2-(4-(1-Methylpropyl)phenyl)propan
• 935Y3B0W8X
• UNII-935Y3B0W8X
• G87629
• 2-[4-(1-Methylpropyl)-phenyl]propanoic Acid; Ibuprofen Imp. O (EP); Ibuprofen Impurity O
• (+/-)-2-(4-(1-Methylpropyl)phenyl)propanoic acid
• 2-(4-(sec-Butyl)phenyl)propanoic acid
• SCHEMBL4892916
• CHEMBL189207
• 64451-76-9
• BENZENEACETIC ACID, .ALPHA.-METHYL-4-(1-METHYLPROPYL)-
• Benzeneacetic acid, alpha-methyl-4-(1-methylpropyl)-
• Q27271560
• MFCD08275593
• IBUPROFEN IMPURITY O [EP IMPURITY]
• Ibuprofen EP Impurity O

• InChIKey： OWMZINYEXURWLF-UHFFFAOYSA-N
• Inchi： 1S/C13H18O2/c1-4-9(2)11-5-7-12(8-6-11)10(3)13(14)15/h5-10H,4H2,1-3H3,(H,14,15)
• SMILES： OC(C(C)C1C=CC(=CC=1)C(C)CC)=O

Computed Properties

• Exact Mass: 206.13068g/mol
• Surface Charge: 0
• XLogP3: 3.6
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 4
• Monoisotopic Mass: 206.13068g/mol
• Monoisotopic Mass: 206.13068g/mol
• Topological Polar Surface Area: 37.3Ų
• Heavy Atom Count: 15
• Complexity: 205
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1

Experimental Properties

• Melting Point: 45 - 50°C
• Solubility: Chloroform (Slightly), Methanol (Slightly)